Aluminum

• IUPAC Name: aluminum
• InChI: InChI=1S/Al
• InChI Key: XAGFODPZIPBFFR-UHFFFAOYSA-N
• Canonical SMILES: [Al]
• Molecular Formula: Al
• DSSTOX Substance ID: DTXSID3040273
• Molecular Weight: 26.981538 g/mol
• Physical Description: Dry Powder; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals, Water or Solvent Wet Solid, Liquid; Dry Powder, Water or Solvent Wet Solid; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Other Solid; Water or Solvent Wet Solid, A silvery-grey powder or tiny sheets, Silvery-white, malleable, ductile, odorless metal; [NIOSH], Solid, Silvery-white, malleable, ductile, odorless metal.
• Boiling Point: 4221 °F
• Solubility: Insoluble in water and in organic solvents. Soluble in dilute hydrochloric acid., Insoluble
• Density: 2.70
• Vapor Pressure: 0 mmHg (approx)
• Mechanism of Action: Aluminum Acetate is an astringent. An astrignent is a chemical that tends to shrink or constrict body tissues, usually locally after topical medicinal application. The shrinkage or constriction is through osmotic flow of water (or other fluids) away from the area where the astringent was applied. Astringent medicines cause shrinkage of mucous membranes or exposed tissues and are often used internally to check discharge of blood serum or mucous secretions. This can happen with a sore throat, hemorrhages, diarrhea, or with peptic ulcers. Externally applied astringents, which cause mild coagulation of skin proteins, dry, harden, and protect the skin. Acne sufferers are often advised to use astringents if they have oily skin. Astringents also help heal stretch marks and other scars. Mild astringent solutions are used in the relief of such minor skin irritations as those resulting from superficial cuts, allergies, insect bites, or fungal infections such as athlete's foot.
• CAS No.: 7429-90-5, 91728-14-2
• Melting Point: 1220 ° F, 660 °C, 1220 °F

Description

Aluminium, with the chemical symbol Al and atomic number 13, is a lightweight, silvery-white metal belonging to Group 13 of the periodic table. It is the most abundant metallic element in Earth’s crust, constituting about 8% by weight . Aluminium is known for its excellent properties, including low density, high strength-to-weight ratio, corrosion resistance, and good electrical and thermal conductivity . These attributes make it a versatile material used in various industries, from aerospace to packaging.

Mechanism of Action

Target of Action

Aluminum (Al) is a common chemical element that interacts with various biological targets. It is known to bind to troponin C, a muscle protein, and interfere with voltage-dependent calcium transport . It also inhibits the activity of mitochondrial voltage-gated channels (VDAC) . In the context of antacids, this compound hydroxide is used to neutralize hydrochloric acid in gastric secretions .

Mode of Action

This compound hydroxide, a form of this compound used in antacids, acts by neutralizing hydrochloric acid in gastric secretions. It is slowly solubilized in the stomach and reacts with hydrochloric acid to form this compound chloride and water . This process increases the pH and inhibits the action of pepsin . In vaccines, this compound salts are used as adjuvants to boost the immune response .

Biochemical Pathways

This compound affects several biochemical pathways. It can cause oxidative stress, apoptosis, inflammatory events, calcium dyshomeostasis, Aβ deposition, and neurofibrillary tangle formation in the brain . This compound also influences the activity of important neuronal enzymes such as Alkaline Phosphatase and Acetylcholinesterase, and it can decrease neurotransmission .

Pharmacokinetics

This compound exposure occurs primarily through the consumption of food, antacids, and buffered analgesics. It can also occur through vaccination, as vaccines often contain this compound salts . This compound is excreted by the renal system, and patients with renal diseases should avoid this compound-containing medications . Despite poor absorption via mucosa, the biggest amount of Al comes with food, drinking water, and inhalation .

Result of Action

The molecular and cellular effects of this compound’s action are diverse. It can irreversibly perturb and/or stabilize the natural conformation of biomolecules important in energy metabolism, gene expression, cellular homeostasis, and pathological signaling in neurological disease . This compound can also induce the production

Biochemical Analysis

Biochemical Properties

Aluminum interacts with various enzymes, proteins, and other biomolecules. For instance, in plants, this compound-responsive proteins are associated with starch, sucrose, and other carbohydrate metabolic pathways . In humans, this compound may interfere with heme (porphyrin) synthesis

Cellular Effects

This compound can have profound effects on various types of cells and cellular processes. For example, this compound toxicity can severely damage a crop by affecting its root system and limiting the uptake of nutrients . In humans, this compound replaces calcium in bone, disrupting normal osteoid formation and mineralization . This compound may also alter conformational changes in beta-sheet structure of amyloid, which promotes its aggregation and fibril formation .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. For instance, this compound has been shown to inhibit the symplastic transport of calcium . It disrupts the calcium homeostasis within the cytoplasm . This compound can bind to cell structures, including cell walls, cytoskeleton, or DNA, which disturb their functions .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. For instance, in the this compound electrolysis process, the occurrence of anode effects is a common industrial issue, characterized by a rapid increase in cell voltage within a short period, leading to a substantial rise in energy consumption .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. For instance, when added to the diets of young chicks, this compound caused reductions in feed intake, growth, bone ash, and serum phosphate, and increased serum calcium and bone this compound content .

Metabolic Pathways

This compound is involved in various metabolic pathways. For instance, in plants, this compound-responsive proteins are associated with starch, sucrose, and other carbohydrate metabolic pathways . In humans, this compound may interfere with heme (porphyrin) synthesis .

Transport and Distribution

This compound is transported and distributed within cells and tissues in various ways. For instance, this compound is used to produce things, such as beverage cans, cooking pots, siding, roofing, this compound foil, airplanes .

Subcellular Localization

The subcellular localization of this compound and any effects on its activity or function can vary significantly depending on the specific biochemical context. For instance, this compound has been shown to be present in high concentration within lysosomes of cerebral neurons of patients with dialysis encephalopathy .

Preparation Methods

Synthetic Routes and Reaction Conditions: Aluminium is primarily extracted from bauxite ore, which contains aluminium oxide (Al₂O₃). The extraction process involves two main steps: the Bayer process and the Hall-Héroult process .

• Bayer Process:

  • Bauxite is crushed and mixed with sodium hydroxide (NaOH) solution.
  • The mixture is heated under pressure, dissolving the aluminium oxide to form sodium aluminate.
  • Impurities are removed, and the solution is cooled to precipitate aluminium hydroxide (Al(OH)₃).
  • Aluminium hydroxide is then calcined to produce aluminium oxide.

• Hall-Héroult Process:

  • Aluminium oxide is dissolved in molten cryolite (Na₃AlF₆) in an electrolytic cell.
  • A direct current is passed through the cell, causing aluminium ions to migrate to the cathode, where they are reduced to form molten aluminium.
  • The molten aluminium is collected at the bottom of the cell and periodically removed.

Industrial Production Methods: The industrial production of aluminium involves large-scale electrolysis using the Hall-Héroult process. This method requires significant electrical energy, often sourced from hydroelectric power plants to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions: Aluminium undergoes various chemical reactions, including oxidation, reduction, and substitution .

• Oxidation:

  • Aluminium reacts with oxygen to form a protective layer of aluminium oxide (Al₂O₃), preventing further oxidation.
  • (4Al + 3O₂ \rightarrow 2Al₂O₃)

• Reduction:

  • Aluminium can reduce metal oxides in the thermite reaction.
  • (2Al + Fe₂O₃ \rightarrow 2Fe + Al₂O₃)

• Substitution:

  • Aluminium reacts with halogens to form aluminium halides.
  • (2Al + 3Cl₂ \rightarrow 2AlCl₃)

Common Reagents and Conditions:

Acids: Aluminium dissolves in dilute sulphuric or hydrochloric acid, forming aluminium ions and hydrogen gas.

Bases: Aluminium reacts with sodium hydroxide to form sodium aluminate and hydrogen gas.

Major Products:

• Aluminium oxide (Al₂O₃)
• Aluminium chloride (AlCl₃)
• Aluminium hydroxide (Al(OH)₃)

Scientific Research Applications

Aluminium and its alloys have numerous applications in scientific research and industry .

• Chemistry:

  • Aluminium compounds, such as aluminium chloride, are used as catalysts in organic synthesis, including Friedel-Crafts reactions.

• Biology and Medicine:

  • Aluminium hydroxide is used as an adjuvant in vaccines to enhance the immune response.
  • Aluminium compounds are used in antacids to neutralize stomach acid.

• Industry:

  • Aluminium alloys are widely used in the aerospace and automotive industries due to their high strength-to-weight ratio.
  • Aluminium is used in packaging materials, such as cans and foils, due to its corrosion resistance and non-toxicity.

Comparison with Similar Compounds

Aluminium shares similarities with other Group 13 elements, such as gallium, indium, and thallium .

• Gallium (Ga):

  • Similar to aluminium, gallium forms trivalent ions and exhibits amphoteric behavior.
  • Gallium has a lower melting point and is used in semiconductors.

• Indium (In):

  • Indium also forms trivalent ions and is used in low-melting alloys and semiconductors.
  • It has a higher density and melting point compared to aluminium.

• Thallium (Tl):

  • Thallium forms both monovalent and trivalent ions.
  • It is highly toxic and used in specialized applications, such as infrared detectors.

Uniqueness of Aluminium:

• Aluminium’s low density, high strength-to-weight ratio, and excellent corrosion resistance make it unique among its Group 13 counterparts.
• Its widespread availability and recyclability further enhance its appeal for various applications.

Synthesis routes and methods I

Procedure details

Aluminum acetate buffer solution—A solution of aluminum was prepared by dissolving 0.1028 g of AlCl3 hexahydrate in 42.6 mL DI water. A 4 mL aliquot of the aluminum solution was mixed with 16 mL of a 0.1 M NaOAc solution at pH 4 to provide a 2 mM Al stock solution.

Synthesis routes and methods II

Procedure details

Subsequently, hinokitiol and aluminum chloride hexa-hydrate salt were mixed in aqueous ethanol solution at a molar ratio and the compounding amount shown in the following Table 27, and the complex compound of hinokitiol with an aluminum compound was respectively formed in the solution.

Synthesis routes and methods III

Procedure details

A portion of the above pure diisobutylphosphinic acid (135.01 g, 0.758 mol) was mixed with water and neutralized with dilute aqueous sodium hydroxide solution. The neutralized product was then mixed with a solution of 61.83 g (0.256 mol) AlCl3 6H2O in 2 L water. A large amount of white precipitate was observed. The precipitate was filtered and dried to a constant weight in an oven at 105° C. A white powder, aluminum salt of diisobutylphosphinic acid, of 139.43 g was obtained. The yield was 98.9%.

Synthesis routes and methods IV

Procedure details

combining the aluminum chloride solution with an aqueous solution of citric acid containing up to about 50% (w/w) citric acid while providing vigorous agitation to form a solution of aluminum citrate containing from 1 to about 3 weight % aluminum and having a mole ratio of aluminum ion to citric acid molecule of from about 1.5:1 to about 2:1; and

Synthesis routes and methods V

Procedure details

A 600 ml beaker was charged with 258 g of a commercially available 34 weight % AlCl3 solution and 107.65 g of a 50% citric acid solution to provide a mole ratio of aluminum to citric acid of 2:1. The resulting solution was stirred vigorously for 35 minutes after which period 25 ml of a 50% NaOH solution was added via burette over a period of 36 minutes.

Customer Q & A

Q1: What are the advantages of using aluminum in lightweight structures?

A: this compound is a lightweight metal with a relatively high strength-to-weight ratio, making it ideal for applications where weight reduction is crucial. For example, this compound alloys are extensively used in aerospace applications like aircraft construction []. Similarly, this compound is explored in high-speed rail train window profiles to improve thermal insulation and maintain structural integrity [].

Q2: Can this compound be used to enhance the energy absorption capabilities of composite materials?

A: Yes, combining this compound with materials like Carbon Fiber Reinforced Plastics (CFRP) can create hybrid structures with enhanced energy absorption. This compound tubes, known for absorbing energy through stable plastic deformation, can complement the unstable brittle failure of CFRP tubes, leading to improved energy absorption in structures like square tubes designed for lightweight applications [].

Q3: How does this compound contribute to the production of foamed materials?

A: Foamed this compound and its alloys are created using foaming agents. Research highlights the use of a cost-effective foaming agent composed of calcined lime, coke, and manganese ore. This agent, when added to molten this compound, increases viscosity and allows for uniform distribution, ultimately leading to the formation of foamed this compound upon cooling [].

Q4: Can this compound be sintered to create porous materials?

A: Yes, sintering techniques can be employed to fabricate porous this compound products. Research demonstrates the feasibility of using this compound brazing fibers, produced by coiled sheet shaving, to create porous structures. These fibers, when sintered at specific temperatures, bind together to form porous products with varying porosity levels, controlled by adjusting the mixture ratio of the brazing fibers [].

Q5: How does the presence of an this compound shield affect the deposition parameters of Teflon during high-energy electron irradiation?

A: The presence of an this compound shield during the high-energy electron irradiation of Teflon significantly influences the deposition parameters. Simulation studies using the Monte Carlo method reveal that thicker this compound shields result in a shallower peak position for charge deposition rate and electron radiation dose rate in Teflon [].

Q6: What are the challenges and solutions in friction stir welding of dissimilar this compound alloys like AA2024 and AZ31B?

A: Friction stir welding (FSW) of dissimilar this compound alloys like AA2024 and AZ31B often leads to the formation of thick intermetallic compounds (IMCs) at the bonding interface. This can negatively impact the mechanical properties of the joint. Studies have shown that the formation of these thicker IMCs is due to the diffusion of this compound into magnesium grains and the subsequent precipitation of β phase (Al3Mg2) at the grain boundaries, further enhanced by copper concentration from the AA2024 alloy [].

Q7: What role does this compound play in the production of silicon solar cells?

A: this compound is a crucial component in silicon solar cell back surface fields. This compound conductive paste, containing this compound powder, stannum powder, gallium powder, stibium powder, and magnalium alloy powder, is used to create an this compound film on the solar cell. This film enhances conductivity, improves photoelectric conversion efficiency, and ensures firm attachment of the this compound sheet [].

Q8: How can this compound be used to reduce sludge mass in wastewater treatment facilities like the Savannah River Site?

A: this compound dissolution has proven effective in reducing sludge mass, particularly in high-level radioactive waste management. The Savannah River Site utilizes a caustic dissolution process at moderate temperatures (60–75°C) to remove this compound compounds from sludge, thereby reducing the volume requiring vitrification and accelerating waste disposal [].

Q9: What is the role of this compound in the preparation of polysilicate this compound ferric chloride from industrial waste?

A: this compound plays a key role in the synthesis of polysilicate this compound ferric chloride from red mud, a waste product of the this compound industry. By reacting red mud and this compound ash with hydrochloric and sulfuric acids, a polysilicate this compound ferric chloride liquid is produced, showcasing a valuable method for waste utilization and resource recovery [].

Q10: Is there a link between maternal this compound exposure and congenital heart defects (CHDs)?

A: Studies indicate a possible association between elevated maternal this compound levels and an increased risk of CHDs in offspring. Research reveals that higher this compound concentrations in maternal hair samples correlate with a higher risk of specific CHD subtypes, including septal defects, conotruncal defects, and right ventricular outflow track obstruction [].

Q11: Can long-term ingestion of this compound salts affect male reproductive health?

A: Research suggests that prolonged ingestion of this compound chloride can negatively impact male reproductive health. Studies in rats revealed that chronic exposure to this compound chloride solutions led to suppressed sexual behavior, reduced fertility, and adverse effects on the reproductive system, highlighting potential concerns for human health [].

Q12: How does this compound oxide interact with papaya latex in the synthesis of carbon nanofibers?

A: Papaya latex acts as a bio-activator in the synthesis of carbon nanofibers from coconut shell coal in the presence of this compound oxide. The latex breaks down oxygen atoms in carbonyl groups on both the carbon and this compound oxide surfaces. This process creates pores in the carbon and active sites on the this compound oxide, facilitating the formation of carbon nanofibers during the high-energy milling process [].

Q13: What are the implications of this compound neurotoxicity in preterm infants?

A: this compound contamination in intravenous feeding solutions poses a potential neurotoxicity risk to preterm infants. While research on the long-term neurological effects is ongoing, studies highlight the need for minimizing this compound exposure during critical developmental stages [].

Q14: Is there a link between the use of this compound cookware and Alzheimer's disease?

A: While the link between this compound and Alzheimer's disease is complex and not fully understood, some studies suggest a possible correlation. For instance, one study found a significant association between the severity of Alzheimer's disease and the frequency of using this compound utensils for cooking, particularly for frying, boiling, and roasting [].

Q15: How does this compound contribute to advancements in microelectronics?

A: this compound plays a vital role in microelectronics, particularly in creating interconnections within integrated circuits. Novel techniques like high-pressure, low-temperature this compound plug technology are being explored to enable the filling of sub-0.5 μm contact/via geometries, crucial for the continued miniaturization of electronic devices [].

Q16: How does nanoscale topography influence the properties of anodic this compound oxide?

A: Controlling the nanoscale topography of this compound surfaces prior to anodization is crucial for tailoring the properties of anodic this compound oxide (AAO). Studies demonstrate that modifying the this compound electropolishing pretreatment time directly impacts the surface roughness, significantly influencing the pore order, size uniformity, and overall regularity of the resulting AAO [].

Q17: What are the environmental considerations associated with this compound production and use?

A: this compound production, particularly the electrolytic reduction of this compound oxide (alumina), is energy-intensive and can contribute to greenhouse gas emissions if not powered by renewable energy sources. Furthermore, the disposal of this compound-containing products requires careful consideration to prevent environmental pollution and promote recycling. Research is ongoing to develop more sustainable practices for this compound production, use, and recycling [, ].